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Compound of Interest

Compound Name: Elmycin A
CAS No.: 128061-13-2
Cat. No.: B14076208

Get Quote

Executive Summary & Immediate Directives

Elmycin A (CAS: 128061-13-2) is an angucycline antibiotic produced by Streptomyces

species. While structurally related to other polyketides, its specific hazard profile—defined by
Acute Oral Toxicity and Chronic Aquatic Toxicity—demands a zero-tolerance policy for drain
disposal.

CRITICAL DIRECTIVE:
 NEVER dispose of ElImycin A (solid or solution) down the sink or drain.

 NEVER treat EImycin A with standard bleach (sodium hypochlorite) as a primary disposal
method; oxidation may not fully cleave the angucyclinone ring structure, leaving cytotoxic
residues.

« MANDATORY: All waste must be routed for High-Temperature Incineration.

Chemical Profile & Hazard Assessment

To manage disposal effectively, one must understand the causality of the hazard. EImycin A is
not merely a biological agent; it is a stable chemical toxicant.
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hvsicochemical

Property Specification Operational Implication

Angucyclinone core requires

Formula C19H2006 ) )
high heat for destruction.
] Small molecule; easily
Molecular Weight 344.36 g/mol ) ]
aerosolized if dry.
Organic solvents used
Solubility DMSO, Methanol, Chloroform increase flammability of waste
stream.
- ) N Degradation products are
Stability Stable at -20°C; Light sensitive

uncharacterized; treat as toxic.

GHS Hazard Classification

The following classifications dictate the regulatory waste stream (per 29 CFR 1910.1200 and
EU CLP):

e H302 (Acute Toxicity, Oral): Harmful if swallowed.[1]

e H410 (Aquatic Toxicity): Very toxic to aquatic life with long-lasting effects.[1][2] This
classification triggers strict EPA restrictions against release into sewer systems (POTW).

Waste Classification & Segregation

Effective disposal begins at the bench. You must segregate EImycin A based on its physical
state and concentration.

The "Trace" vs. "Bulk" Distinction

o Trace Waste: Gloves, paper towels, or pipettes with <3% residue by weight.
o Action: Dispose of in Yellow Biohazard/Chemo Bags destined for incineration.

o Bulk Waste: Stock solutions, expired solids, or contaminated media (>3% concentration).
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o Action: Segregate as Hazardous Chemical Waste (Blue/White Bin).

Workflow Visualization

The following diagram illustrates the decision logic for segregating EImycin A waste streams to
ensure compliance.
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Figure 1: Decision matrix for segregating ElImycin A waste streams. Note that both aqueous
and organic liquid waste streams ultimately require chemical incineration.

Detailed Disposal Protocols
Protocol A: Solid Waste (Stocks & Spills)

Objective: Prevent aerosolization of the angucycline powder.
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» Containment: Do not sweep dry powder. If disposing of pure powder, dampen slightly with a
compatible solvent (ethanol) to suppress dust, or seal the original vial with Parafilm.

o Packaging: Place the primary container into a clear, sealable secondary bag (e.g., Ziploc).
o Labeling: Apply a Hazardous Waste tag.

o Constituents: "Elmycin A, Solid."[3]

o Hazard Checkbox: Toxic.[2][4]

e Disposal: Deposit into the Solid Hazardous Waste Drum.

Protocol B: Liquid Waste (Mother Liquors & Media)

Objective: Prevent environmental release and solvent incompatibility.

Segregation: Do not mix EImycin A/DMSO stocks with strong oxidizers (e.g., Nitric Acid
waste), as this can cause exothermic reactions.

Collection: Use a High-Density Polyethylene (HDPE) or glass carboy.

Labeling:

o Constituents: "Elmycin A (<1%), DMSO (99%)" or "Elmycin A in Cell Culture Media."

o Hazard Checkbox: Toxic, Flammable (if organic solvent is present).

Disposal: Cap tightly. Request pickup for Incineration.

Why Incineration?

Elmycin A contains a stable tetracyclic ring system. Standard autoclaving (121°C, 15 psi, 20
min) is insufficient to guarantee the destruction of the chemical pharmacophore. Only
incineration at >1000°C ensures complete mineralization to CO2, H20, and trace oxides.

Emergency Spill Response
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In the event of a spill (>10 mg solid or >10 mL stock), execute the following immediately. This
protocol relies on the principle of Isolation followed by Adsorption.

1. Alert & Isolate 2. Don PPE 3. Containment > 4. Decontamination 5. Disposal
(Evacuate immediate area) (Double Nitrile Gloves, N95/P100, Goggles) (Cover with absorbent pads) (Wipe with 10% Bleach, then Water) (All materials to Haz Waste)

Click to download full resolution via product page
Figure 2: Sequential workflow for managing an Elmycin A spill in the laboratory.

Step-by-Step Spill Cleanup:

Alert: Notify nearby personnel. Mark the area.

o PPE: Wear double nitrile gloves (0.11 mm minimum thickness), safety goggles, and a lab
coat. If powder is airborne, use an N95 respirator.

o Absorb: Cover liquid spills with absorbent pads or vermiculite. For powder spills, cover with a
damp paper towel (ethanol or water) to prevent dust generation.

o Clean: Wipe the area with 10% Bleach (Sodium Hypochlorite) to degrade surface residues,
followed immediately by a water rinse to remove corrosive bleach. Note: Bleach is for
surface cleaning, not bulk waste treatment.

o Dispose: Place all used pads, gloves, and towels into a heavy-duty hazardous waste bag.

Regulatory Compliance & Codes

When filling out waste manifests, use the following codes. While EImycin A is not explicitly "P-
listed" (acutely hazardous) by name in 40 CFR 261.33, its toxicity profile often necessitates
treating it as such under the "Characteristic" definitions or state-specific "california list" rules.

e RCRA Code (USA): Not listed by name. Use D001 (Ignitable) if in organic solvent. Manage
as Non-RCRA Regulated Hazardous Waste (unless state laws like California’s Title 22 apply,
where it is treated as Toxic).

e European Waste Code (EWC):18 01 08* (Cytotoxic and cytostatic medicines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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